Cas no 7652-46-2 (Methyl acetyl-L-cysteinate)

Methyl acetyl-L-cysteinate structure
Methyl acetyl-L-cysteinate structure
Product Name:Methyl acetyl-L-cysteinate
CAS No:7652-46-2
MF:C6H11NO3S
MW:177.221440553665
MDL:MFCD00237476
CID:571119
PubChem ID:6542158
Update Time:2025-04-19

Methyl acetyl-L-cysteinate Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine,N-acetyl-, methyl ester
    • (R)-Methyl 2-acetamido-3-mercaptopropanoate
    • L-cysteine,N-acetyl,methyl ester
    • methyl (2R)-2-acetamido-3-sulfanylpropanoate
    • N-ACETYL-L-CYSTEINE METHYL ESTER
    • L-Cysteine, N-acetyl-, methyl ester
    • n-acetylcysteine methyl ester
    • Methyl acetyl-L-cysteinate
    • QTKAQJWFVXPIFV-YFKPBYRVSA-N
    • VZ33067
    • methyl (2R)-2-acetamido-3-sulfanyl-propanoate
    • A838735
    • N-Acetyl-L-
    • AKOS015906923
    • N-Acetyl-L-cysteine methyl ester; Cysteine, N-acetyl-, methyl ester, L- (6CI,7CI,8CI); N-Acetylcysteine methyl ester; Nalpha-Acetyl-L-cysteine methyl ester
    • CS-0047728
    • DTXSID40227330
    • EN300-197716
    • MFCD00237476
    • AS-10678
    • (2R)-2-acetamido-3-mercaptopropanoic acid methyl ester
    • 5,6-DICHLORONICOTINICACIDETHYLESTER
    • HY-23174
    • methyl N-acetyl-L-cysteinate
    • 7652-46-2
    • UG6
    • N-Acetyl-L-cysteine methyl ester (Ac-L-Cys-OMe)
    • N-Acetyl-L-cysteine methyl ester, >=90% (HPLC)
    • SCHEMBL112332
    • (R)-methyl2-acetamido-3-mercaptopropanoate
    • DB-231463
    • A12833
    • MDL: MFCD00237476
    • Inchi: 1S/C6H11NO3S/c1-4(8)7-5(3-11)6(9)10-2/h5,11H,3H2,1-2H3,(H,7,8)/t5-/m0/s1
    • InChI Key: QTKAQJWFVXPIFV-YFKPBYRVSA-N
    • SMILES: SC[C@@H](C(=O)OC)NC(C)=O

Computed Properties

  • Exact Mass: 177.04603
  • Monoisotopic Mass: 177.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.7
  • Topological Polar Surface Area: 56.4

Experimental Properties

  • Color/Form: Pale yellow powder
  • Melting Point: 77-81 °C
  • PSA: 55.4
  • Optical Activity: [α]20/D −24.0±3°, c = 1% in methanol
  • Solubility: Not determined

Methyl acetyl-L-cysteinate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: 22-24/25
  • FLUKA BRAND F CODES:10-23

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